5-Chloro-m-xylene
Cat. No. B1584063
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556-97-8
M. Wt: 140.61 g/mol
InChI Key: FKKLHLZFSZGXBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04563465
Procedure details
A solution of 3,5-dimethylaniline (36.3 g; 0.3 mole) in glacial acetic acid (200 ml) is treated with methanesulfonic acid (60 g) and the stirred mixture cooled to 0°-5° C. in an ice-salt bath. An ice cold solution of sodium nitrite (21 g in 80 ml H2O) is slowly added over a half hour period and this diazonium solution then added quickly to an ice cold solution of cuprous chloride [from cooper sulphate 5 H2O (125 g), sodium chloride (32.5 g) and sodium sulphate (71 g)] in concentrated hydrochloric acid (160 ml). The mixture becomes very thick and is allowed to warm to room temperature. The stirring is continued overnight and the solution heated to 60° C. for 1/2 hour. Concentrated ammonia is added with cooling until the solution is alkaline and the oil extracted with ether. Distillation of the dried ether extract gives 5-chloro-m-xylene, b.p. 70°-73°/12 mm (25.6 g).
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diazonium
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cuprous chloride
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125 g
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Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:6]=[C:7]([CH3:9])[CH:8]=1)N.CS(O)(=O)=O.N([O-])=O.[Na+].N.[ClH:20]>C(O)(=O)C>[Cl:20][C:4]1[CH:6]=[C:7]([CH3:9])[CH:8]=[C:2]([CH3:1])[CH:3]=1 |f:2.3|
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60 g
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200 mL
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80 mL
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cuprous chloride
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125 g
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160 mL
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Conditions
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the stirred mixture cooled to 0°-5° C. in an ice-salt bath
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TEMPERATURE
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TEMPERATURE
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Details
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the solution heated to 60° C. for 1/2 hour
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Duration
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0.5 h
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TEMPERATURE
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TEMPERATURE
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Details
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with cooling until the solution
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EXTRACTION
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EXTRACTION
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Details
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the oil extracted with ether
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DISTILLATION
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Type
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DISTILLATION
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Details
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Distillation of the dried ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract
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Outcomes
Product
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
